Cas no 2172387-29-8 (10-(2,2-dimethylpropyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one)

• Product Name: 10-(2,2-dimethylpropyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one
• CAS No: 2172387-29-8
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 5934755
• PubChem ID: 146048558
• Update Time: 2025-08-04

10-(2,2-dimethylpropyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one Chemical and Physical Properties

Names and Identifiers

• 10-(2,2-dimethylpropyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one
• 10-(2,2-Dimethylpropyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• EN300-1267620
• 2172387-29-8
• 10-(2,2-dimethylpropyl)-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one

• Inchi： 1S/C14H18N2OS/c1-14(2,3)7-10-15-12(17)11-8-5-4-6-9(8)18-13(11)16-10/h4-7H2,1-3H3,(H,15,16,17)
• InChI Key： UIDNBBCACDKGHP-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(CC(C)(C)C)=N2)=O)C2=C1CCC2

Computed Properties

• Exact Mass: 262.11398438g/mol
• Monoisotopic Mass: 262.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 10-(2,2-dimethylpropyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one

Exploring the Unique Properties and Applications of 10-(2,2-dimethylpropyl)-7-thia-9,11-diazatricyclo[6.4.0.0²,⁶]dodeca-1(8),2(6),9-trien-12-one (CAS No. 2172387-29-8)

In the rapidly evolving field of organic chemistry, the compound 10-(2,2-dimethylpropyl)-7-thia-9,11-diazatricyclo[6.4.0.0²,⁶]dodeca-1(8),2(6),9-trien-12-one (CAS No. 2172387-29-8) has garnered significant attention due to its intricate molecular structure and potential applications. Researchers and industry professionals are increasingly interested in this compound, particularly in the context of drug discovery, material science, and agrochemical innovation. Its unique tricyclic framework, featuring a thia-diazatricyclo core, offers a promising scaffold for designing novel bioactive molecules.

The 10-(2,2-dimethylpropyl) side chain in this compound introduces steric hindrance, which can influence its binding affinity and metabolic stability—a critical consideration in pharmaceutical development. Recent studies highlight its relevance in addressing challenges like drug resistance and selective targeting, topics frequently searched by users exploring next-generation therapeutics. Additionally, the presence of a 7-thia-9,11-diazatricyclo system aligns with the growing demand for heterocyclic compounds in sustainable chemistry, a hot topic in both academic and industrial circles.

From a synthetic perspective, the compound’s tricyclo[6.4.0.0²,⁶]dodeca skeleton presents intriguing opportunities for modular functionalization. Chemists are actively investigating its reactivity under various conditions, leveraging tools like catalysis and flow chemistry—keywords often associated with high-impact research. Its potential as a building block for complex molecules is another area of interest, particularly in the design of high-performance materials with tailored properties.

Beyond its chemical attributes, the compound’s nomenclature itself—10-(2,2-dimethylpropyl)-7-thia-9,11-diazatricyclo[6.4.0.0²,⁶]dodeca-1(8),2(6),9-trien-12-one—reflects the precision required in modern chemical communication. This aligns with user queries about IUPAC naming conventions and structure-activity relationships, underscoring the importance of clarity in scientific literature. Furthermore, its CAS No. 2172387-29-8 serves as a unique identifier, facilitating accurate retrieval in databases—a feature highly valued by professionals navigating vast chemical libraries.

In conclusion, 10-(2,2-dimethylpropyl)-7-thia-9,11-diazatricyclo[6.4.0.0²,⁶]dodeca-1(8),2(6),9-trien-12-one represents a fascinating intersection of structural complexity and functional versatility. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple scientific disciplines.